Cas no 124454-83-7 (Nucleoprotein (118-126))

• Product Name: Nucleoprotein (118-126)
• CAS No: 124454-83-7
• MF: C₄₃H₆₉N₁₃O₁₃S
• MW: 1008.15226817131
• CID: 1216467
• Update Time: 2025-10-22

Nucleoprotein (118-126) Chemical and Physical Properties

Names and Identifiers

• L-Methionine,L-arginyl-L-prolyl-L-glutaminyl-L-alanyl-L-serylglycyl-L-valyl-L-tyrosyl-
• Nucleoprotein 118-126
• Nucleoprotein (118-126)

• Inchi： 1S/C43H69N13O13S/c1-22(2)34(40(66)53-29(19-24-9-11-25(58)12-10-24)38(64)52-28(42(68)69)15-18-70-4)55-33(60)20-49-36(62)30(21-57)54-35(61)23(3)50-37(63)27(13-14-32(45)59)51-39(65)31-8-6-17-56(31)41(67)26(44)7-5-16-48-43(46)47/h9-12,22-23,26-31,34,57-58H,5-8,13-21,44H2,1-4H3,(H2,45,59)(H,49,62)(H,50,63)(H,51,65)(H,52,64)(H,53,66)(H,54,61)(H,55,60)(H,68,69)(H4,46,47,48)/t23-,26-,27-,28-,29-,30-,31-,34-/m0/s1
• InChI Key： JTKGELSXBXWEKZ-NNYISDFCSA-N
• SMILES： C(O)(=O)[C@H](CCSC)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCNC(N)=N)N

Nucleoprotein (118-126) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Nucleoprotein (118-126)

Comprehensive Analysis of Nucleoprotein (118-126) (CAS No. 124454-83-7): Structure, Applications, and Research Insights

Nucleoprotein (118-126) (CAS No. 124454-83-7) is a synthetic peptide fragment derived from the nucleocapsid protein of viruses, particularly studied in the context of immunology and virology. This 9-amino acid sequence has garnered significant attention due to its role in antigen presentation and T-cell activation, making it a critical tool for researchers exploring vaccine development and immune response modulation. With the increasing focus on precision medicine and targeted therapies, understanding the molecular interactions of peptides like Nucleoprotein (118-126) is essential for advancing biomedical innovations.

The structural simplicity of Nucleoprotein (118-126) belies its functional complexity. As a short peptide, it binds to major histocompatibility complex (MHC) molecules, triggering specific immune responses. Recent studies highlight its potential in cancer immunotherapy, where it serves as a model for designing peptide-based vaccines. Researchers are also investigating its role in autoimmune diseases, leveraging its ability to modulate T-cell receptors (TCRs). Given the rising global interest in personalized healthcare, this peptide’s applications align with trends like biomarker discovery and next-generation therapeutics.

From a technical perspective, Nucleoprotein (118-126) is synthesized using solid-phase peptide synthesis (SPPS), ensuring high purity and reproducibility. Its molecular weight (approximately 1,000 Da) and hydrophilic properties facilitate solubility in aqueous buffers, a feature critical for in vitro assays. Analytical techniques such as HPLC and mass spectrometry are routinely employed to validate its integrity. The peptide’s stability under physiological conditions further enhances its utility in drug delivery systems and diagnostic kits, addressing the growing demand for theranostic tools in modern medicine.

In the context of viral research, Nucleoprotein (118-126) has been pivotal in studying host-pathogen interactions. For instance, its homology to sequences in respiratory viruses has spurred investigations into cross-reactive immunity—a hot topic post-COVID-19. Scientists are also exploring its potential as a broad-spectrum antiviral target, particularly for RNA viruses. These applications resonate with public interest in pandemic preparedness and zoonotic disease prevention, making the peptide a subject of frequent queries in academic databases and AI-driven literature searches.

Beyond virology, Nucleoprotein (118-126) is increasingly referenced in bioinformatics and computational biology. Its compact structure makes it ideal for molecular docking simulations, aiding in the design of peptide inhibitors. The integration of machine learning algorithms to predict its binding affinities exemplifies the synergy between wet-lab and dry-lab research. Such interdisciplinary approaches cater to the surge in searches for AI in drug discovery and high-throughput screening, positioning this peptide at the forefront of digital biology trends.

Quality control and regulatory compliance are paramount for Nucleoprotein (118-126) applications. Reputable suppliers provide certificates of analysis (CoA) detailing purity (>95%), endotoxin levels, and sterility testing. These metrics are crucial for Good Laboratory Practice (GLP) and clinical translation, addressing concerns about reproducibility crises in life sciences. As the market for research-grade peptides expands, transparency in sourcing and synthesis protocols remains a key focus for end-users.

In summary, Nucleoprotein (118-126) (CAS No. 124454-83-7) exemplifies the convergence of basic science and translational research. Its versatility spans immunology, virology, and biotechnology, aligning with contemporary priorities like vaccine equity and precision oncology. For researchers navigating the complexities of peptide therapeutics, this molecule offers a robust platform to address both fundamental questions and real-world challenges in global health.